(E)-3-(4-fluorophenyl)-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-[3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]prop-2-enamide
• InChI: InChI=1S/C21H16FN5O/c1-14-24-25-20-11-10-19(26-27(14)20)16-3-2-4-18(13-16)23-21(28)12-7-15-5-8-17(22)9-6-15/h2-13H,1H3,(H,23,28)/b12-7+
• InChI Key: FDYSKPPYGNUZMC-KPKJPENVSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)C3=CC(=CC=C3)NC(=O)C=CC4=CC=C(C=C4)F
• Isomeric SMILES: CC1=NN=C2N1N=C(C=C2)C3=CC(=CC=C3)NC(=O)/C=C/C4=CC=C(C=C4)F
• Molecular Formula: C21H16FN5O
• Molecular Weight: 373.4 g/mol

Description

(E)-3-(4-fluorophenyl)-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acrylamide is a useful research compound. Its molecular formula is C21H16FN5O and its molecular weight is 373.391. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(4-fluorophenyl)-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(4-fluorophenyl)-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

• Synthesis and Antimicrobial Evaluation : The synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety has shown potential for use as antimicrobial agents. These studies involve the creation of derivatives that exhibit moderate to high antimicrobial activities against various bacterial and fungal species (Darwish, 2014).
• Anticancer and Antioxidant Properties : Research has identified compounds with the structure of (E)-3-(4-fluorophenyl)-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acrylamide demonstrating potent antioxidant and anticancer activities. These compounds have been evaluated for their effects on HepG2 cells, showing significant inhibition of growth and induction of apoptosis (Sunil et al., 2010).

Chemical Structure and Dye Application

• Development of Dyes : The compound has been explored as a precursor in the synthesis of dyes for polyamide fabrics and acrylic fibers. Research in this area focuses on the creation of monoazo dyes and their color assessment, highlighting the compound's utility in materials science (Barni et al., 1985).

Antimicrobial and Antifungal Applications

• Synthesis and Evaluation of Antimicrobial Agents : Several studies have synthesized new pyrazole, pyridine, and triazolo[1,5-a]pyrimidine derivatives incorporating thiophene moieties with demonstrated antimicrobial and antifungal activities. These compounds have been found to be more potent than standard drugs against specific fungal species, illustrating the compound's relevance in developing new antimicrobial agents (Mabkhot et al., 2016).